Cas no 953143-12-9 (N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 953143-12-9
• MF: C₁₇H₂₈N₂O₃S
• MW: 340.480823516846
• CID: 5981052
• PubChem ID: 16887642
• Update Time: 2025-05-27

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide
• 953143-12-9
• AKOS024490063
• F5017-0222
• VU0629645-1
• N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-2,5-dimethylbenzene-1-sulfonamide
• N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2,5-dimethylbenzenesulfonamide
• N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-2,5-dimethylbenzenesulfonamide

• Inchi： 1S/C17H28N2O3S/c1-14-4-5-15(2)17(12-14)23(20,21)18-13-16-6-8-19(9-7-16)10-11-22-3/h4-5,12,16,18H,6-11,13H2,1-3H3
• InChI Key： JVIPLTXRSSJQPN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NCC1CCN(CCOC)CC1)(=O)=O

Computed Properties

• Exact Mass: 340.18206393g/mol
• Monoisotopic Mass: 340.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67Ų

Additional information on N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide (CAS No. 953143-12-9): A Comprehensive Overview

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide (CAS No. 953143-12-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a sulfonamide derivative with a unique structural configuration that includes a piperidine ring and a methoxyethyl substituent. The combination of these functional groups imparts specific pharmacological properties that make it an interesting candidate for various research and development activities.

The chemical structure of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide is characterized by a central sulfonamide group attached to a 2,5-dimethylbenzene ring. The piperidine ring, which is substituted with a methoxyethyl group, is linked to the sulfonamide through a methyl bridge. This intricate arrangement of functional groups contributes to the compound's solubility, stability, and biological activity.

Recent studies have explored the potential of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide effectively reduced neuronal damage in animal models of Parkinson's disease.

In addition to its neuroprotective properties, N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in affected tissues. A study published in the Journal of Inflammation Research highlighted the potential of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide as an effective anti-inflammatory agent with minimal side effects.

The pharmacokinetic properties of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for systemic administration. A study published in the European Journal of Pharmaceutical Sciences reported that N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide has a half-life of approximately 6 hours in rats, indicating its potential for once-daily dosing regimens.

Safety and toxicity assessments are crucial for any drug candidate before it can be advanced to clinical trials. Preclinical toxicity studies have demonstrated that N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. A comprehensive safety evaluation published in Toxicological Sciences indicated that this compound has a wide therapeutic window and low potential for adverse effects.

The development pipeline for N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide is currently progressing through various stages of preclinical and early clinical trials. Phase I clinical trials have been initiated to evaluate the safety and pharmacokinetics of this compound in healthy human volunteers. Preliminary results from these trials have been promising, with no serious adverse events reported and favorable pharmacokinetic parameters observed.

In conclusion, N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide (CAS No. 953143-12-9) represents a promising therapeutic candidate with diverse applications in neuroprotection and anti-inflammatory therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.